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Compound of Interest

Compound Name: SJ000291942

Cat. No.: B2752707 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential guidance on the safe disposal of

SJ000291942, a small molecule activator of the canonical bone morphogenetic proteins (BMP)

signaling pathway.

SJ000291942, identified by CAS number 425613-09-8, is a research chemical with the

molecular formula C16H15FN2O4 and a molecular weight of 318.30.[1] While comprehensive

toxicological properties are not fully established, it is crucial to treat this compound as

potentially hazardous.[2] Adherence to stringent safety protocols is therefore mandatory.

Immediate Safety and Handling Precautions
Before handling SJ000291942, it is imperative to consult the complete Safety Data Sheet

(SDS).[1] Always handle this compound in a chemical fume hood with an independent air

supply.[2] Standard personal protective equipment (PPE), including chemical-resistant gloves,

a lab coat, and appropriate safety glasses, must be worn.[2] Avoid inhalation, ingestion, and

contact with eyes, skin, and clothing. In case of accidental exposure, follow the first aid

measures outlined in the SDS. After handling, wash hands and any exposed skin thoroughly.

Spill and Accidental Release Measures
In the event of a spill, appropriate measures must be taken to prevent wider contamination. For

solid SJ000291942, carefully vacuum or sweep up the material and place it in a designated,
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sealed container for disposal. Avoid creating dust. For solutions, absorb the spill with an inert,

finely-powdered liquid-binding material. Following the removal of the spilled substance,

decontaminate the affected surfaces and equipment with alcohol and ventilate the area.

Proper Disposal Protocol for SJ000291942
The disposal of SJ000291942 must be conducted in accordance with institutional, local, state,

and federal regulations for hazardous chemical waste. The guiding principle is to treat the

substance as a potentially toxic material.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect all waste materials containing SJ000291942, including unused solid compound,

contaminated solutions, and any grossly contaminated disposable labware (e.g., pipette

tips, tubes), in a dedicated and clearly labeled hazardous waste container.

The container must be appropriate for chemical waste, meaning it should be chemically

resistant, have a secure lid, and be in good condition.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-

(4-ethylphenoxy)-N-(4-fluoro-3-nitrophenyl)-acetamide" or "SJ000291942".

Include the CAS number (425613-09-8) and an approximate concentration and quantity of

the waste.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials, until it is collected for disposal.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.
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Do not dispose of SJ000291942 down the drain or in the regular trash.

Quantitative Data Summary
Property Value Reference

CAS Number 425613-09-8

Molecular Formula C16H15FN2O4

Molecular Weight 318.30

Purity 99.6%

Appearance White solid

Melting Point 103.5 - 105.2 °C

Solubility in Water 0.0 mg/mL

Experimental Protocols and Signaling Pathway
SJ000291942 functions as an activator of the canonical BMP signaling pathway, which is a

crucial component of the transforming growth factor-beta (TGF-β) superfamily. This pathway

plays a significant role in embryonic development and tissue homeostasis. The activation of

this pathway by SJ000291942 initiates a signaling cascade, as illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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